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Compound of Interest

Compound Name:
Ethyl 2-chloro-5-

methylisonicotinate

Cat. No.: B1332965 Get Quote

Technical Guide: Ethyl 2-chloro-5-
methylisonicotinate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of

Ethyl 2-chloro-5-methylisonicotinate, a heterocyclic compound of interest in synthetic

chemistry. Due to its nature as a chemical intermediate, publicly available data is limited. This

document collates available information and presents a plausible synthetic pathway based on

established chemical principles.

Core Chemical Properties
Ethyl 2-chloro-5-methylisonicotinate, also known as ethyl 2-chloro-5-methylpyridine-4-

carboxylate, is a substituted pyridine derivative. Its core structure is a pyridine ring with a chloro

group at the 2-position, a methyl group at the 5-position, and an ethyl carboxylate group at the

4-position.

Physicochemical Data
Quantitative experimental data for this compound is not widely available in peer-reviewed

literature. The following table summarizes its basic identifiers and notes the absence of specific

physical properties.
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Property Data

CAS Number 850080-86-3

Molecular Formula C₉H₁₀ClNO₂

Molecular Weight 199.63 g/mol [1]

IUPAC Name ethyl 2-chloro-5-methylpyridine-4-carboxylate

Melting Point No data available

Boiling Point No data available[1][2]

pKa No data available

Solubility No data available

Appearance No data available

Storage Conditions Sealed in dry, 2-8°C[2]

Synthesis and Experimental Protocols
A specific, validated experimental protocol for the synthesis of Ethyl 2-chloro-5-
methylisonicotinate is not detailed in publicly accessible literature. However, based on

general organic chemistry principles and synthetic routes for analogous compounds, a

plausible method is the esterification of its corresponding carboxylic acid, 2-chloro-5-

methylisonicotinic acid.

Proposed Experimental Protocol: Fischer Esterification
This protocol describes a generalized procedure for the synthesis of Ethyl 2-chloro-5-
methylisonicotinate from 2-chloro-5-methylisonicotinic acid.

Materials:

2-chloro-5-methylisonicotinic acid (starting material)

Absolute Ethanol (reagent and solvent)

Concentrated Sulfuric Acid (catalyst)
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Saturated Sodium Bicarbonate solution

Anhydrous Magnesium Sulfate or Sodium Sulfate

Dichloromethane or Ethyl Acetate (extraction solvent)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend 2-chloro-5-methylisonicotinic acid in an excess of absolute ethanol (e.g., 10-

20 equivalents).

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

(e.g., 0.1-0.2 equivalents) to the suspension. The mixture may become warm.

Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-12 hours).

The reaction progress can be monitored by thin-layer chromatography (TLC) until the

starting material is consumed.

Work-up:

Cool the reaction mixture to room temperature.

Reduce the volume of the solvent under reduced pressure using a rotary evaporator.

Dilute the residue with dichloromethane or ethyl acetate.

Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize

the acidic catalyst. Repeat until effervescence ceases.

Wash the organic layer with brine (saturated NaCl solution).

Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield

the crude product.

Purification: The crude Ethyl 2-chloro-5-methylisonicotinate may be purified by column

chromatography on silica gel or by vacuum distillation, depending on its physical state.
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Biological Activity and Signaling Pathways
As of the current date, there is no information available in scientific literature or public

databases to suggest that Ethyl 2-chloro-5-methylisonicotinate has a defined role in any

biological signaling pathways. This compound is primarily utilized as an intermediate in the

synthesis of more complex molecules for agrochemical and pharmaceutical research.[3]

Visualizations
Proposed Synthetic Workflow
The following diagram illustrates the logical workflow for the proposed synthesis of Ethyl 2-
chloro-5-methylisonicotinate via Fischer esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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